Cas no 2901103-67-9 (5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine)

• Product Name: 5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine
• CAS No: 2901103-67-9
• MF: C₁₁H₉F₃N₂OS
• MW: 274.262171506882
• CID: 6796297
• PubChem ID: 171367339
• Update Time: 2025-05-20

5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine Chemical and Physical Properties

Names and Identifiers

• MFCD34758569
• 5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine
• 2901103-67-9

• Inchi： 1S/C11H9F3N2OS/c1-17-8-3-2-6(11(12,13)14)4-7(8)9-5-16-10(15)18-9/h2-5H,1H3,(H2,15,16)
• InChI Key： MNJLYHOTZIDGKZ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1C1C=C(C(F)(F)F)C=CC=1OC

Computed Properties

• Exact Mass: 274.03876857g/mol
• Monoisotopic Mass: 274.03876857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.4Ų

Additional information on 5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine

5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine: A Comprehensive Overview

5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine (CAS No. 2901103-67-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the thiazole class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a trifluoromethyl group and a methoxy substituent on the phenyl ring further enhances its pharmacological profile, making it a promising candidate for drug development.

The molecular structure of 5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine is characterized by a thiazole ring fused with a substituted phenyl group. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common scaffold in many bioactive molecules. The trifluoromethyl group, known for its electron-withdrawing properties, imparts significant stability and lipophilicity to the molecule, which can enhance its cellular permeability and metabolic stability. The methoxy substituent on the phenyl ring further modulates the electronic properties of the molecule, potentially influencing its binding affinity to target proteins.

Recent studies have explored the biological activities of 5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that 5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its anticancer properties, 5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These results indicate that 5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine may have therapeutic potential in the treatment of inflammatory disorders.

The pharmacokinetic properties of 5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine have also been studied to assess its suitability for drug development. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are important factors for ensuring effective drug delivery and sustained therapeutic effects. However, further optimization may be necessary to improve its pharmacokinetic profile and reduce potential side effects.

Toxicity studies are crucial for evaluating the safety profile of any potential drug candidate. Initial toxicity assessments of 5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine have shown that it is well-tolerated at therapeutic doses in animal models. No significant adverse effects were observed in acute or subchronic toxicity studies. However, more comprehensive toxicological evaluations are required to fully understand its safety profile in humans.

In conclusion, 5-(2-Methoxy-5-(trifluoromethyl)phenyl)thiaZol-2-amine (CAS No. 2901103-67-9) is a promising compound with a diverse range of biological activities. Its unique structural features make it an attractive candidate for further drug development in areas such as oncology and inflammation. Ongoing research aims to optimize its pharmacological properties and evaluate its potential as a therapeutic agent in clinical settings. As new findings continue to emerge, this compound holds great promise for advancing the treatment options available for various diseases.